molecular formula C2H6NO5P B14687420 [Hydroxy(methoxy)phosphoryl]carbamic acid CAS No. 31523-65-6

[Hydroxy(methoxy)phosphoryl]carbamic acid

Cat. No.: B14687420
CAS No.: 31523-65-6
M. Wt: 155.05 g/mol
InChI Key: UAWGEPKLPVSRNN-UHFFFAOYSA-N
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Description

[Hydroxy(methoxy)phosphoryl]carbamic acid is a chemical compound with the molecular formula C2H6NO4P It is known for its unique structure, which includes a phosphoryl group bonded to a carbamic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Hydroxy(methoxy)phosphoryl]carbamic acid typically involves the reaction of methoxyphosphoryl chloride with an appropriate amine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production demands, and additional purification steps, such as recrystallization or chromatography, may be employed to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

[Hydroxy(methoxy)phosphoryl]carbamic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: The phosphoryl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and in suitable solvents to ensure the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphoryl oxides, while reduction can produce different reduced derivatives of the compound.

Scientific Research Applications

[Hydroxy(methoxy)phosphoryl]carbamic acid has several scientific research applications, including:

    Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other phosphorus-containing compounds.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

    Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of [Hydroxy(methoxy)phosphoryl]carbamic acid involves its interaction with specific molecular targets and pathways. The phosphoryl group can participate in various biochemical reactions, influencing the activity of enzymes and other proteins. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [Hydroxy(methoxy)phosphoryl]carbamic acid include other phosphoryl-containing carbamic acids and related phosphorus compounds.

Uniqueness

What sets this compound apart from similar compounds is its unique combination of a methoxy group and a carbamic acid moiety, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.

Properties

CAS No.

31523-65-6

Molecular Formula

C2H6NO5P

Molecular Weight

155.05 g/mol

IUPAC Name

[hydroxy(methoxy)phosphoryl]carbamic acid

InChI

InChI=1S/C2H6NO5P/c1-8-9(6,7)3-2(4)5/h1H3,(H,4,5)(H2,3,6,7)

InChI Key

UAWGEPKLPVSRNN-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(NC(=O)O)O

Origin of Product

United States

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